Cas no 1806579-87-2 (2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one
• CAS No: 1806579-87-2
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4972252
• Update Time: 2025-05-23

2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c1-6(12)10(14)8-3-2-7(5-11)4-9(8)13/h2-4,6H,5H2,1H3
• InChI Key： DBHWEUGESDLHKZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CBr)=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one

2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one: A Comprehensive Overview

The compound CAS No. 1806579-87-2, commonly referred to as 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

Structural Analysis of 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one

The molecular structure of 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one is characterized by a ketone group attached to a brominated aromatic ring. The presence of two bromine atoms and one fluorine atom introduces significant electronic effects, which influence the compound's reactivity and stability. The ketone group at position 1 of the propanone moiety plays a crucial role in determining the compound's chemical behavior, particularly in nucleophilic attacks and condensation reactions.

Synthesis and Chemical Properties

The synthesis of CAS No. 1806579-87-2 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent bromination. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity levels. The compound exhibits moderate solubility in organic solvents such as dichloromethane and diethyl ether, making it suitable for various laboratory applications.

Biological Activity and Applications

2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one has shown promising results in preclinical studies as a potential anticancer agent. Research indicates that the compound may inhibit key enzymes involved in tumor progression, thereby offering a novel therapeutic approach for cancer treatment. Additionally, its unique electronic properties make it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

Environmental Impact and Safety Considerations

While CAS No. 1806579-87-2 holds great promise in various fields, its environmental impact remains a critical consideration. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound exhibits moderate persistence in aquatic environments, necessitating careful handling during industrial processes.

Future Research Directions

The future of 2-Bromo-1-(4-(bromomethyl)-2-fluorophenyl)propan-1-one lies in exploring its full potential across diverse applications. Ongoing research is focused on optimizing its synthesis pathways, enhancing its bioavailability for medicinal uses, and evaluating its long-term environmental effects. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new opportunities for this versatile compound.